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Compound of Interest

Compound Name: 2-Methylpiperazine-d6

Cat. No.: B577507

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document provides a detailed safety profile based on available data for the
parent compound, 2-Methylpiperazine. Specific safety data for the deuterated analogue, 2-
Methylpiperazine-d6, is not extensively available. For safety, handling, and regulatory
purposes, it is standard practice to assume the toxicological and chemical properties of a
deuterated compound are identical to its non-deuterated parent. All information herein is
derived from Safety Data Sheets (SDS) for 2-Methylpiperazine.

Hazard Identification and Classification

2-Methylpiperazine is classified as a hazardous chemical. The Globally Harmonized System
(GHS) of Classification and Labelling of Chemicals provides the following classifications.[1][2]

e Physical Hazards: Flammable Solid, Category 1 or 2.[1][2][3][4]
e Health Hazards:
o Acute Toxicity, Dermal: Category 4 ("Harmful in contact with skin").[3]

o Skin Corrosion/Irritation: Category 1B or 2 ("Causes severe skin burns and eye damage”
or "Causes skin irritation™).[1][2][3][4]

o Serious Eye Damage/Eye Irritation: Category 1 or 2 ("Causes serious eye damage" or
"Causes serious eye irritation").[1][2][3][4]
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o Specific Target Organ Toxicity — Single Exposure: Category 3, Respiratory System ("May
cause respiratory irritation").[1][4]

» Signal Word: Danger[1][2][3]

Hazard Statements:

H228: Flammable solid.[1][3][4]

e H312: Harmful in contact with skin.[3]

o H314: Causes severe skin burns and eye damage.[2][3]

e H315: Causes skin irritation.[1][3][4]

o H318: Causes serious eye damage.[3]

e H319: Causes serious eye irritation.[1][3][4]

H335: May cause respiratory irritation.[1][4]

Physical and Chemical Properties

The physical and chemical properties of 2-Methylpiperazine are summarized below. The
substance can exist as either a solid or a liquid at or near room temperature, depending on its
purity and ambient conditions.[5][6][7][8][9]
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Property Value Source(s)
Molecular Formula CsHi2N2 [3114]
Molecular Weight 100.16 g/mol [31141[5]
White to light-yellow solid,
crystalline powder, or colorless
Appearance ] o
to light yellow liquid.[5][7][8][9]
[10]
Odor Ammonia-like or fishy.[5][7]
-6 °C (21 °F) to 63 °C (145.4
Melting Point °F). Note: Wide range [5][9]
reported.
- _ 138 °C (280 °F) to 155 °C (311
Boiling Point [51[9]
°F) at 760 mmHg.
Density 0.903 g/cm? [5]

Vapor Pressure

9 hPa (6.75 mmHg) at 20 °C
(68 °F).

[5]

Vapor Density

3.46 (Air = 1).[5]

Water Solubility

Soluble.[2][5]

Stability

Stable under recommended
storage conditions.[5][10][11]
May be hygroscopic (absorbs

moisture from the air).[7]

Toxicological Information

Toxicological data is primarily derived from studies on the non-deuterated parent compound.

These values indicate that 2-Methylpiperazine is harmful if ingested or comes into contact with

skin and can be toxic if inhaled.[5]
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BENGH:

Parameter Value Species Source(s)
LD50 Oral 2030 mg/kg Rat [10]

LD50 Oral 1450 mg/kg Mouse [5]

LD50 Dermal 1345 mg/kg Rabbit [5]

LC50 Inhalation 2740 mg/m3 Mouse (2 h) [5]

LC50 Aquatic

Fathead minnow (96

1830 - 2740 mg/L

h)

[2]

Note on Experimental Protocols: The cited Safety Data Sheets provide the results of

toxicological testing but do not include detailed experimental methodologies. These tests are

typically conducted under standardized guidelines (e.g., OECD Test Guidelines).

Fire and Explosion Hazard Data

2-Methylpiperazine is a flammable solid that can burn fiercely.[10] Dusts may form an explosive

mixture with air, and vapors can be explosive when heated.[10]

Parameter

Value

Source(s)

Flash Point

42 °C (108 °F) to 88 °C (190
OF)

[S106][11]

Autoignition Temperature

320 °C (608 °F)

[5](6]

Lower Explosion Limit

1.2% - 4% by volume

[5]16]

Upper Explosion Limit

9.9% - 14% by volume

[5][6]

Suitable Extinguishing Media

Use water spray, alcohol-
resistant foam, dry chemical,

or carbon dioxide.[5][6]

Hazardous Combustion

Products

Carbon oxides (CO, CO2) and
nitrogen oxides (NOXx).[2][5][6]
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Handling, Storage, and Personal Protective
Equipment
Safe Handling

» Handle only in a well-ventilated area or under a chemical fume hood.[1][5][10]

¢ Avoid contact with skin, eyes, and clothing.[1][5][10] Do not breathe dust, fumes, or vapors.

[1][]

o Keep away from heat, sparks, open flames, and other ignition sources.[1][2][5] Use non-
sparking tools and explosion-proof equipment.[1][2]

e Ground and bond containers and receiving equipment to prevent static discharge.[1][2]

e Wash hands thoroughly after handling.[1][10] Do not eat, drink, or smoke in the work area.
[10]

Storage Conditions

o Store in a tightly closed container in a dry, cool, and well-ventilated place.[1][2]
o Store locked up.[1]
e Protect from heat, ignition sources, and moisture.[5][6]

e Incompatible Materials: Avoid strong oxidizing agents, acids, acid chlorides, and acid
anhydrides.[2][5][6][10]

Personal Protective Equipment (PPE)

Arisk assessment should always be conducted to determine the appropriate PPE for a specific
task. The following provides general guidance.

© 2025 BenchChem. All rights reserved. 5/9 Tech Support


https://www.echemi.com/sds/2-methyl-piperazine-pd1806011009.html
https://www.cdnisotopes.com/media/catalog/product/d/-/d-5876_4.pdf
https://datasheets.scbt.com/sc-256207.pdf
https://www.echemi.com/sds/2-methyl-piperazine-pd1806011009.html
https://www.cdnisotopes.com/media/catalog/product/d/-/d-5876_4.pdf
https://datasheets.scbt.com/sc-256207.pdf
https://www.echemi.com/sds/2-methyl-piperazine-pd1806011009.html
https://www.fishersci.com/store/msds?partNumber=AC127471000&productDescription=2-METHYLPIPERAZINE%2C+98%25+100GR&vendorId=VN00032119&countryCode=US&language=en
https://www.echemi.com/sds/2-methyl-piperazine-pd1806011009.html
https://www.fishersci.com/store/msds?partNumber=AC127471000&productDescription=2-METHYLPIPERAZINE%2C+98%25+100GR&vendorId=VN00032119&countryCode=US&language=en
https://www.cdnisotopes.com/media/catalog/product/d/-/d-5876_4.pdf
https://www.echemi.com/sds/2-methyl-piperazine-pd1806011009.html
https://www.fishersci.com/store/msds?partNumber=AC127471000&productDescription=2-METHYLPIPERAZINE%2C+98%25+100GR&vendorId=VN00032119&countryCode=US&language=en
https://www.echemi.com/sds/2-methyl-piperazine-pd1806011009.html
https://www.fishersci.com/store/msds?partNumber=AC127471000&productDescription=2-METHYLPIPERAZINE%2C+98%25+100GR&vendorId=VN00032119&countryCode=US&language=en
https://www.echemi.com/sds/2-methyl-piperazine-pd1806011009.html
https://datasheets.scbt.com/sc-256207.pdf
https://datasheets.scbt.com/sc-256207.pdf
https://www.echemi.com/sds/2-methyl-piperazine-pd1806011009.html
https://www.fishersci.com/store/msds?partNumber=AC127471000&productDescription=2-METHYLPIPERAZINE%2C+98%25+100GR&vendorId=VN00032119&countryCode=US&language=en
https://www.echemi.com/sds/2-methyl-piperazine-pd1806011009.html
https://www.cdnisotopes.com/media/catalog/product/d/-/d-5876_4.pdf
https://www.cdnisotopes.com/media/catalog/product/d/-/d-5487_3.pdf
https://www.fishersci.com/store/msds?partNumber=AC127471000&productDescription=2-METHYLPIPERAZINE%2C+98%25+100GR&vendorId=VN00032119&countryCode=US&language=en
https://www.cdnisotopes.com/media/catalog/product/d/-/d-5876_4.pdf
https://www.cdnisotopes.com/media/catalog/product/d/-/d-5487_3.pdf
https://datasheets.scbt.com/sc-256207.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b577507?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Handling 2-Methylpiperazine-d6
A

Required Personal Protective Equipment
[ e ] Eye/Face Protection Skin Protection Respiratory Protection
T

Y v v _________ > Use NIOSH/MSHA approved respirator if

Safety glasses with side-shields (NIOSH or EN 166) Impervious chemical-resistant gloves Prmeqwe cloth!ng (EDGEEY) ve_ntl_lauon BIECENER G SR
Impervious clothing as needed limits are exceeded (e.g., full-face

respirator with ABEK cartridges)

Click to download full resolution via product page

Caption: Required Personal Protective Equipment (PPE) for handling 2-Methylpiperazine-d6.

Emergency Procedures Workflow

In case of accidental exposure or release, immediate and appropriate action is critical.

First-Aid Measures

o General Advice: Move out of the dangerous area and show this safety data sheet to the
attending physician. Immediate medical attention is required.[2][6]

 Inhalation: Remove the victim to fresh air. If breathing is difficult, give oxygen. If not
breathing, provide artificial respiration and seek immediate medical attention.[1][2]

o Skin Contact: Immediately take off all contaminated clothing. Wash the affected area with
soap and plenty of water for at least 15 minutes. Seek immediate medical attention as the
material can cause chemical burns.[1][2]

o Eye Contact: Rinse cautiously with water for several minutes, holding the eyelids open.[1][2]
Remove contact lenses if present and easy to do. Continue rinsing for at least 15 minutes
and get immediate medical attention.[1][2]
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 Ingestion: Do NOT induce vomiting.[2] Rinse mouth with water and call a physician
immediately.[2][11]

Accidental Release Measures

o Personal Precautions: Evacuate personnel to a safe area.[1] Avoid contact with the spilled
material and inhalation of dust or vapors.[1][6] Ensure adequate ventilation and remove all

sources of ignition.[1][2]
o Environmental Precautions: Do not let the product enter drains or waterways.[2][5][6]

o Containment and Cleanup: Use spark-proof tools and explosion-proof equipment.[1][2] For
solids, sweep up and shovel into suitable containers for disposal. For liquids, soak up with
inert absorbent material.[5]

Exposure Incident

Immediate First Aid Actions

Move to fresh air. Remove contaminated clothing. Rinse with water for 15+ min. Do NOT induce vomiting.
Provide oxygen or artificial respiration if needed. Wash with soap and water for 15+ min. Remove contact lenses if possible. Rinse mouth.

\J A4

g Seek Immediate Medical Attention g

Click to download full resolution via product page

Caption: Logical workflow for first aid response following an exposure incident.

Disposal Considerations

Dispose of contents and containers in accordance with local, regional, and national hazardous
waste regulations.[1][2] Chemical waste generators must determine if a discarded chemical is
classified as hazardous waste.[2] Do not empty into drains.[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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